1,1,1-Trifluoropent-4-en-2-ol
Overview
Description
1,1,1-Trifluoropent-4-en-2-ol, also known as 5,5,5-Trifluoropent-1-en-4-ol or 4-Hydroxy-5,5,5-trifluoropent-1-ene, is a chemical compound with the CAS Number: 77342-37-1 . It has a molecular weight of 140.11 .
Molecular Structure Analysis
The molecular structure of 1,1,1-Trifluoropent-4-en-2-ol can be represented by the InChI code: 1S/C5H7F3O/c1-2-3-4(9)5(6,7)8/h2,4,9H,1,3H2 .Physical And Chemical Properties Analysis
1,1,1-Trifluoropent-4-en-2-ol is a liquid at ambient temperature . It has a melting point of 57 degrees Celsius . The flash point is between 100-101 degrees Celsius .Scientific Research Applications
Medicine
1,1,1-Trifluoropent-4-en-2-ol: may be utilized in medical research due to its potential role in synthesizing fluorinated compounds, which are often used in pharmaceuticals for their enhanced stability and bioavailability . Its properties could be explored for the development of novel therapeutic agents.
Agriculture
In the agricultural sector, this compound could be investigated for its use in developing pesticides or herbicides. The trifluoromethyl group in 1,1,1-Trifluoropent-4-en-2-ol might confer unique biological activity against pests or weeds .
Material Science
Material scientists might find 1,1,1-Trifluoropent-4-en-2-ol valuable for creating new polymeric materials. Its incorporation into polymers could result in materials with special properties like chemical resistance or unique optical characteristics .
Environmental Science
Environmental scientists could study 1,1,1-Trifluoropent-4-en-2-ol for its environmental fate and transport. Understanding its breakdown products and interaction with environmental factors is crucial for assessing its impact .
Biochemistry
In biochemistry, 1,1,1-Trifluoropent-4-en-2-ol might be used as a building block for synthesizing complex biomolecules. Its trifluoromethyl group could be particularly useful in probing the structure and function of proteins and enzymes .
Industrial Processes
This compound could have applications in industrial chemical processes, such as in the synthesis of other fluorinated organic compounds, which are important in various manufacturing sectors .
Analytical Chemistry
1,1,1-Trifluoropent-4-en-2-ol: could be used as a standard or reagent in analytical chemistry, particularly in techniques like NMR, HPLC, LC-MS, and UPLC, due to its unique chemical structure .
Pharmaceuticals
Pharmaceutical research might explore the use of 1,1,1-Trifluoropent-4-en-2-ol in drug design and synthesis. The presence of fluorine atoms often affects the pharmacokinetics and pharmacodynamics of drugs .
Safety and Hazards
1,1,1-Trifluoropent-4-en-2-ol is classified as a dangerous substance. The GHS pictogram indicates that it is flammable (GHS02) . The hazard statements include H226, which means it is flammable liquid and vapor . Precautionary statements include P210 (Keep away from heat/sparks/open flames/hot surfaces), P280 (Wear protective gloves/protective clothing/eye protection/face protection), among others .
properties
IUPAC Name |
1,1,1-trifluoropent-4-en-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O/c1-2-3-4(9)5(6,7)8/h2,4,9H,1,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWFLVOBZYLXRMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70447948 |
Source
|
| Record name | 1,1,1-trifluoro-4-penten-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70447948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1-Trifluoropent-4-en-2-ol | |
CAS RN |
77342-37-1 |
Source
|
| Record name | 1,1,1-trifluoro-4-penten-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70447948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,5,5-Trifluoropent-1-en-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Diethylamino)-2-hydroxyphenyl]-2,2,2-trifluoro-1-ethanone](/img/structure/B1311304.png)
